Cas no 70591-77-4 (11H-Pyrido[2,1-b]quinazolin-11-one,1,2,3,4,4a,6,7,8,9,11a-decahydro-, cis- (9CI))

• Product Name: 11H-Pyrido[2,1-b]quinazolin-11-one,1,2,3,4,4a,6,7,8,9,11a-decahydro-, cis- (9CI)
• CAS No: 70591-77-4
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 574556
• PubChem ID: 155521
• Update Time: 2025-04-19

11H-Pyrido[2,1-b]quinazolin-11-one,1,2,3,4,4a,6,7,8,9,11a-decahydro-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 11H-Pyrido[2,1-b]quinazolin-11-one,1,2,3,4,4a,6,7,8,9,11a-decahydro-, cis- (9CI)
• DTXSID00990811
• 70591-77-4
• 1,2,3,4,4a,6,7,8,9,11a-decahydro-11h-pyrido[2,1-b]quinazolin-11-one
• 11H-Pyrido(2,1-b)quinazolin-11-one, 1,2,3,4,4a,6,7,8,9,11a-decahydro-,cis-

• Inchi： 1S/C12H18N2O/c15-12-9-5-1-2-6-10(9)13-11-7-3-4-8-14(11)12/h9-10H,1-8H2/t9-,10+/m0/s1
• InChI Key： JMPLADLXJPQANY-VHSXEESVSA-N
• SMILES： O=C1[C@H]2CCCC[C@H]2N=C2CCCCN12

Computed Properties

• Exact Mass: 206.14204
• Monoisotopic Mass: 206.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 327.5°C at 760 mmHg
• Flash Point: 151.8°C
• Refractive Index: 1.683
• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines